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Compound of Interest

Compound Name:
1-(5-(Trifluoromethyl)-1H-pyrrol-2-

yl)ethan-1-one

CAS No.: 1346252-16-1

Cat. No.: B2765120

Get Quote

Executive Summary
2-Acetyl-5-(trifluoromethyl)pyrrole is a specialized heterocyclic building block characterized by

a pyrrole core substituted with an acetyl group at the C2 position and a trifluoromethyl group at

the C5 position.[1][2] It belongs to the class of electron-deficient pyrroles, widely utilized in the

development of agrochemicals (e.g., Chlorfenapyr analogs) and pharmaceutical kinase

inhibitors.

Critical Nomenclature Note: Researchers frequently confuse this specific isomer with 2-

(trifluoroacetyl)pyrrole (CAS 2557-70-2), a more common commercial reagent where the

trifluoromethyl group is part of the ketone moiety itself. This guide distinguishes between these

structures to ensure experimental accuracy.

Part 1: Physical Properties & Melting Point Data[3]
[4]
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The melting point (MP) is a definitive quality control parameter for verifying the regiochemistry

of substituted pyrroles. Below is the consolidated data for the target compound and its closest

structural analogs.

Comparative Melting Point Data
Compound
Name

Structure CAS Number
Melting Point
(°C)

Physical Form

2-

(Trifluoroacetyl)p

yrrole

2-COCF₃-pyrrole 2557-70-2 48 – 50 °C Off-white solid

2-Acetylpyrrole 2-COCH₃-pyrrole 1072-83-9 90 – 93 °C
Crystalline

powder

2-Acetyl-5-

methylpyrrole

2-COCH₃-5-CH₃-

pyrrole
6982-72-5 88 °C Pale yellow solid

2-Acetyl-5-

(trifluoromethyl)p

yrrole

2-COCH₃-5-CF₃-

pyrrole
Not Listed

Predicted: 65 –

85 °C*
Solid (Likely)

*Note: Direct experimental MP data for the specific 2-acetyl-5-(trifluoromethyl)pyrrole isomer is

rare in open literature. The predicted range is derived from Structure-Property Relationship

(SPR) analysis of the 5-methyl vs. 5-trifluoromethyl substitution patterns observed in analogous

systems (e.g., 2-aryl-5-substituted pyrroles).

Solubility & Stability Profile
Solubility: Highly soluble in polar organic solvents (DMSO, Methanol, Ethyl Acetate).

Moderate solubility in Dichloromethane. Insoluble in water due to the lipophilic -CF₃ group.

Acidity (pKa): The presence of the electron-withdrawing -CF₃ group at position 5 significantly

increases the acidity of the pyrrolic N-H compared to 2-acetylpyrrole (pKa ~14.8), making it a

viable substrate for N-alkylation under mild basic conditions.

Part 2: Synthetic Pathways & Methodologies
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To access 2-acetyl-5-(trifluoromethyl)pyrrole, one cannot simply acetylate a

trifluoromethylpyrrole due to electronic deactivation. Instead, two primary strategies are

employed: Regioselective Trifluoromethylation of 2-acetylpyrrole or Cyclization of fluorinated

precursors.

Workflow 1: Radical Trifluoromethylation of 2-
Acetylpyrrole
This method utilizes a radical mechanism to introduce the -CF₃ group at the electron-rich C5

position of the 2-acetylpyrrole substrate.

Reagents:

Substrate: 2-Acetylpyrrole (1.0 equiv)

CF₃ Source: Sodium triflinate (Langlois' Reagent, CF₃SO₂Na) (3.0 equiv)

Oxidant: tert-Butyl hydroperoxide (TBHP) (3.0 equiv)

Solvent: CH₂Cl₂ / H₂O (biphasic system)

Step-by-Step Protocol:

Dissolution: Dissolve 2-acetylpyrrole (10 mmol) in a mixture of CH₂Cl₂ (20 mL) and water (10

mL).

Addition: Add sodium triflinate (30 mmol) to the biphasic mixture under vigorous stirring.

Initiation: Dropwise add TBHP (70% aq. solution, 30 mmol) at 0°C.

Reaction: Allow the mixture to warm to room temperature and stir for 12–24 hours. The

generated ·CF₃ radical preferentially attacks the C5 position (the most accessible alpha-

position).

Workup: Extract with CH₂Cl₂ (3x), dry over Na₂SO₄, and concentrate.

Purification: Purify via silica gel flash chromatography (Hexanes/EtOAc gradient).
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Workflow 2: Paal-Knorr Cyclization (De Novo Synthesis)
For high-purity synthesis avoiding regioisomers, cyclization of a 1,4-dicarbonyl precursor is

preferred.

Reagents:

Precursor: 1,1,1-trifluoro-2,5-heptanedione (or equivalent diketone).

Ammonia Source: Ammonium acetate (NH₄OAc).

Catalyst: Acetic acid (AcOH).

Protocol:

Reflux the trifluoromethyl-1,4-diketone with excess NH₄OAc in acetic acid for 2–4 hours.

The reaction yields the pyrrole core with the substituents fixed at positions 2 and 5.

Part 3: Structural & Logic Visualization
The following diagrams illustrate the structural isomers and the radical trifluoromethylation

pathway.

Diagram 1: Isomer Differentiation & Synthesis Logic
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Caption: Logical differentiation between the target C5-substituted compound and the common

C2-trifluoroacetyl isomer.
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Diagram 2: Radical Trifluoromethylation Mechanism
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Caption: Mechanistic pathway for the C5-selective trifluoromethylation of 2-acetylpyrrole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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